2-(1H-imidazol-1-yl)-1-phenylethanone oxime

• IUPAC Name: (NZ)-N-(2-imidazol-1-yl-1-phenylethylidene)hydroxylamine
• InChI: InChI=1S/C11H11N3O/c15-13-11(8-14-7-6-12-9-14)10-4-2-1-3-5-10/h1-7,9,15H,8H2/b13-11+
• InChI Key: SJCZWQOTCWDEHH-ACCUITESSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=NO)CN2C=CN=C2
• Isomeric SMILES: C1=CC=C(C=C1)/C(=N/O)/CN2C=CN=C2
• Molecular Formula: C11H11N3O
• Molecular Weight: 201.22 g/mol

Description

2-(1H-imidazol-1-yl)-1-phenylethanone oxime is a useful research compound. Its molecular formula is C11H11N3O and its molecular weight is 201.22 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Synthesis of Haloquinolin-2(1H)-ones and Quinolines : This compound is involved in the scalable synthesis methods using visible light assistance, showing the potential in synthesizing imidazoles and related structures with moderate to good yields, particularly focusing on different substituents and their impacts on product yields (Snieckus & Jiao, 2017).

• Formation of Salts and Co-crystals : The compound has been studied for its ability to form crystalline adducts with various acidic components, demonstrating extensive classical hydrogen bonds and other noncovalent interactions. This indicates its structural significance in supramolecular chemistry, particularly for the formation of binary organic acid–base adducts (Jin, Guo, Wang & Cui, 2011).

• Adrenergic Blocking Agents Synthesis : It's used in the 'click synthesis' of novel O-substituted oximes containing heterocycle residues as new analogs of β-adrenoceptor antagonists. This demonstrates its potential application in the development of drugs targeting the adrenergic system (Roeintan, Moosavi, Rad & Behrouz, 2015).

• Spectroscopic and Computational Analysis : This compound has been involved in the synthesis and analysis of alkyl-oximes derivatives. Spectroscopic characterization, particularly by NMR, and computational studies provide insights into the isomer's characteristics and structural details, indicating its application in the field of spectroscopy and molecular design (Sánchez-Pavón et al., 2020).

• Histamine H(3)-receptor Ligands : The compound has been studied for its antagonistic effects on histamine H(3)-receptor, with variants like imoproxifan showing high potency in both in vitro and in vivo assays. This suggests its potential use in developing drugs targeting histamine receptors (Sasse et al., 2000).

• Corrosion Inhibition : Imidazole and its derivatives including 2-(1H-imidazol-1-yl)-1-phenylethanone have been used for corrosion inhibition of carbon steel in acidic medium, showcasing its potential use in industrial applications (Costa et al., 2021).